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Compound of Interest

Compound Name: Methyl piperazine-1-carboxylate

Cat. No.: B041395 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization

of Methyl piperazine-1-carboxylate, a key intermediate in the development of various

pharmaceutical agents. This document details a one-pot synthetic protocol and provides

extensive characterization data to ensure product identity and purity.

Chemical Properties and Identifiers
Property Value Source

Molecular Formula C6H12N2O2 [1][2][3]

Molecular Weight 144.17 g/mol [1][2][3]

CAS Number 50606-31-0 [1][2]

IUPAC Name
methyl piperazine-1-

carboxylate
[1]

SMILES COC(=O)N1CCNCC1 [1]

InChI Key
ZPJZSEHCMJYUPI-

UHFFFAOYSA-N
[1][3]
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Synthesis of Methyl Piperazine-1-carboxylate
Hydrochloride
A simplified and efficient one-pot, one-step procedure for the synthesis of monosubstituted

piperazine derivatives, including Methyl piperazine-1-carboxylate hydrochloride, has been

developed.[4] This method offers high yields and purity while maintaining low costs.[4] The

synthesis can be performed using classical flask methods or accelerated using microwave-

assisted techniques.[4]
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Caption: Synthesis workflow for Methyl piperazine-1-carboxylate hydrochloride.

Experimental Protocol: Classic Flask Synthesis[4]
Preparation of Piperazine Monohydrochloride: In a suitable reaction vessel, prepare a

solution of piperazine-1-ium cation in situ. This is achieved by combining equimolar amounts

of anhydrous piperazine and piperazine dihydrochloride hydrate in methanol. Use 10-20 mL

of methanol per gram of anhydrous piperazine. The solution can be heated to ensure

complete dissolution of the solids.
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Reaction with Methyl Chloroformate: To the prepared solution, add methyl chloroformate.

The reaction mixture is then stirred at room temperature.

Reaction Monitoring: The progress of the reaction is monitored by Thin Layer

Chromatography (TLC) until the conversion is complete or has reached its maximum.

Work-up and Isolation: Upon completion, the reaction mixture is cooled to 5 °C. The

precipitated piperazine dihydrochloride is removed by filtration.

Purification: The final product, Methyl piperazine-1-carboxylate hydrochloride, is further

purified by recrystallization to yield a white crystalline solid.[4]

Characterization Data
The synthesized Methyl piperazine-1-carboxylate hydrochloride was characterized by various

analytical techniques to confirm its structure and purity.

Physical Properties
Property Value

Appearance White crystalline solid

Melting Point 160–161 °C

Spectroscopic Data
¹H NMR (CDCl₃, ppm)[4]

Chemical Shift
(ppm)

Multiplicity Integration Assignment

9.98 bs 2H NH₂⁺

3.83–3.86 m 4H 2 x CH₂ (piperazine)

3.74 s 3H OCH₃

3.22 m 4H 2 x CH₂ (piperazine)
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¹³C NMR (CDCl₃, ppm)[4]

Chemical Shift (ppm) Assignment

155.22 C=O

53.23 OCH₃

43.18 2 x CH₂ (piperazine)

40.62 2 x CH₂ (piperazine)

FT-IR (cm⁻¹)[4]

Wavenumber (cm⁻¹) Assignment

2940, 2923, 2861, 2818, 2792, 2775, 2752,

2636, 2626, 2604
ν (C-H)

2705, 2471 ν (NH₂⁺)

1695 ν (C=O)

1150 νₐₛ (C-O-C)

1044 νₛ (C-O-C)

LC-MS (m/z)[4]

Ion Calculated m/z

[C₆H₁₃N₂O₂]⁺ 145.0972

Applications
1-(Methoxycarbonyl)piperazine is a versatile building block used in the synthesis of various

piperazine derivatives. These derivatives are of significant interest in medicinal chemistry,

particularly as kinase inhibitors for the treatment of diabetes and its complications, as well as

other diseases.[5]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC7249161/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7249161/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7249161/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1756764.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041395?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safety Information
Methyl piperazine-1-carboxylate is classified as a corrosive substance that can cause severe

skin burns and eye damage.[1] Appropriate personal protective equipment should be worn, and

handling should be performed in a well-ventilated area. Refer to the Safety Data Sheet (SDS)

for complete safety and handling information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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